Cas no 2138210-92-9 (1-(3-bromophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine)

• Product Name: 1-(3-bromophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine
• CAS No: 2138210-92-9
• MF: C₁₃H₁₆BrN
• MW: 266.176842689514
• CID: 6232992
• PubChem ID: 165456242
• Update Time: 2025-06-08

1-(3-bromophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine
• 2138210-92-9
• EN300-744800

• Inchi： 1S/C13H16BrN/c1-15-12-9-5-6-13(12,8-9)10-3-2-4-11(14)7-10/h2-4,7,9,12,15H,5-6,8H2,1H3
• InChI Key： BHBSQHUCIQNCDK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C12CCC(C1)C2NC

Computed Properties

• Exact Mass: 265.04661g/mol
• Monoisotopic Mass: 265.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 1-(3-bromophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine

Professional Introduction to Compound with CAS No. 2138210-92-9 and Product Name: 1-(3-bromophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine

The compound with the CAS number 2138210-92-9 and the product name 1-(3-bromophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine represents a significant advancement in the field of medicinal chemistry. This bicyclic amine derivative has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a bromophenyl moiety and a bicyclo[2.1.1]hexane core suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug-like molecules.

Recent research in the domain of pharmacological chemistry has highlighted the importance of bicyclic structures in the development of novel therapeutic agents. The bicyclo[2.1.1]hexane scaffold, in particular, is known for its ability to mimic certain natural product frameworks, thereby providing a rich scaffold for structure-activity relationship (SAR) studies. The incorporation of a 3-bromophenyl group into this scaffold not only introduces a polar aromatic ring but also provides a site for further functionalization, allowing for the exploration of diverse chemical modifications.

The N-methylbicyclo[2.1.1]hexan-5-amine moiety is particularly noteworthy, as it introduces a basic nitrogen atom that can participate in hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules that can effectively interact with protein receptors or enzymes, which are often key targets in drug discovery. The amine group also serves as a potential site for solubility enhancement, which is an important consideration in the development of oral or injectable formulations.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The structural motif of 1-(3-bromophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine bears a striking resemblance to certain known bioactive molecules that have demonstrated efficacy in preclinical models of neurodegeneration and inflammation. For instance, studies have shown that analogous compounds can modulate neurotransmitter receptor activity, potentially offering therapeutic benefits in conditions such as Alzheimer's disease or Parkinson's disease.

In addition to its neurological applications, this compound has shown promise in preliminary assays related to anti-inflammatory and analgesic properties. The bromophenyl group is known to exhibit anti-inflammatory effects through various mechanisms, including inhibition of cyclooxygenase (COX) enzymes and modulation of cytokine production. Furthermore, the rigid bicyclic core provides stability to the molecule, which is often essential for maintaining biological activity over time.

The synthesis of 1-(3-bromophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine presents an interesting challenge due to the complexity of the bicyclic system and the need for precise functionalization at multiple positions. Advanced synthetic methodologies, such as transition-metal-catalyzed cyclizations and cross-coupling reactions, have been employed to construct this framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also ensure that the compound can be produced with high purity and yield.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. Docking simulations have revealed that the bicyclo[2.1.1]hexane core fits snugly into hydrophobic pockets of protein receptors, while the 3-bromophenyl group engages in π-stacking interactions with aromatic residues. The N-methylbicyclo[2.1.1]hexan-5-amine moiety forms critical hydrogen bonds with polar amino acid side chains or backbone atoms, contributing to high binding affinity.

The pharmacokinetic profile of 1-(3-bromophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine is another area of active investigation. Preliminary data suggest that this compound exhibits moderate oral bioavailability and favorable metabolic stability, making it a promising candidate for further development into an oral therapeutic agent. Additionally, its solubility profile has been optimized through structural modifications aimed at enhancing aqueous solubility without compromising biological activity.

In conclusion, the compound with CAS number 2138210-92-9, named 1-(3-bromophenyl)-N-methylbicyclo[2.1.1]hexan-5-amine, represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications across multiple disease areas including neurological disorders and inflammation-related conditions.